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Compound of Interest

Compound Name: 4-Bromo-2-chlorotoluene

Cat. No.: B1273142

This guide provides essential information for the safe handling and disposal of 4-Bromo-2-
chlorotoluene waste. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

Frequently Asked Questions (FAQS)

Q1: What is 4-Bromo-2-chlorotoluene and what are its primary hazards?

Al: 4-Bromo-2-chlorotoluene (CAS No: 89794-02-5) is a halogenated aromatic compound.[1]
It is classified as a hazardous substance with the signal word "Warning".[2] The primary
hazards include causing skin irritation (H315), serious eye irritation (H319), and potential
respiratory irritation (H335).[2] It may also be harmful if swallowed, in contact with skin, or if
inhaled.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling 4-Bromo-2-
chlorotoluene waste?

A2: When handling this waste, you must wear appropriate PPE, including chemical-
impermeable gloves, safety eyeshields or goggles, and protective clothing.[2] Work should be
conducted in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[4]
For spill response, a dust mask (type N95 or equivalent) may also be necessary.

Q3: How must | store 4-Bromo-2-chlorotoluene waste prior to disposal?
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A3: Waste should be stored in a suitable, tightly closed, and properly labeled container.[2][5]
The storage area must be cool, dry, and well-ventilated.[2][4] Store the waste container away
from incompatible materials, particularly strong oxidizing agents.[4]

Q4: Can | mix 4-Bromo-2-chlorotoluene waste with other chemical waste streams?

A4: No. As a halogenated organic compound, this waste must be segregated from non-
halogenated organic waste streams.[5][6][7] Mixing halogenated and non-halogenated solvents
complicates disposal, as even small concentrations of halogens require the entire mixture to be
treated as more expensive and difficult-to-process halogenated waste.[6] Never mix this waste
with acids, bases, or other reactive chemicals.[5]

Q5: What is the recommended disposal method for 4-Bromo-2-chlorotoluene?

A5: The standard disposal method for halogenated organic waste is high-temperature
incineration at a licensed hazardous waste disposal facility.[6][7] Do not dispose of this
chemical down the drain or in regular trash.[5] All disposal must be conducted in accordance
with local, state, and federal regulations.[2][8]

Q6: What is the immediate procedure in case of a spill?

A6: For a small spill, ensure the area is well-ventilated and remove all sources of ignition.[2][4]
Wearing appropriate PPE, contain the spill and absorb it with an inert material like sand or
vermiculite.[4] Collect the contaminated material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.[2][4]

Troubleshooting Guide
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Problem / Issue

Possible Causes & Solutions

Waste container refused for pickup.

Check the following: - Labeling: Is the container
clearly marked with the words "Hazardous
Waste" and the full chemical name "4-Bromo-2-
chlorotoluene”?[5] - Segregation: Has the
container been contaminated with non-
halogenated solvents, acids, or bases?[6] -
Container Integrity: Is the container in good
condition, compatible with the chemical, and
sealed with a secure, screw-top cap?[5] -
Contact your institution's Environmental Health
& Safety (EHS) office for specific local

requirements.

Uncertainty about waste classification.

4-Bromo-2-chlorotoluene contains both bromine
and chlorine, classifying it as a halogenated
organic compound.[7] Any solvent mixture
containing this chemical, even in small amounts,

must be treated as halogenated waste.[6]

An old, unlabeled container is found.

Do not attempt to open or dispose of it yourself.
Treat it as unknown hazardous waste. Secure
the area and immediately contact your EHS
office. They have specific protocols for

identifying and managing unknown chemicals.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Bromo-2-chlorotoluene
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Property Value Reference
CAS Number 89794-02-5

Molecular Formula CHsCeH3(Br)CI

Molecular Weight 205.48 g/mol

Appearance Liquid [4]

Density 1.54 g/mL at 25 °C

Boiling Point 212 °C/413.6 °F [4119]

Flash Point 95-104.4°C/203-219.9 °F [4]

Table 2: Hazard Identification and Classification

Hazard GHS Code Description Reference
Skin o
) o H315 Causes skin irritation [2]
Corrosion/Irritation
Serious Eye Causes serious eye
i H319 N [2]
Damage/Irritation irritation
Specific Target Organ )
. _ May cause respiratory
Toxicity (Single H335 T [2]
irritation
Exposure)

Harmful if swallowed,
H302, H312, H332 in contact with skin, or
if inhaled

Acute Toxicity (Oral,

Dermal, Inhalation)

Experimental Protocols
Protocol 1: Waste Collection and Storage

o Obtain Container: Procure a designated hazardous waste container for "Halogenated
Organic Liquids" from your institution's EHS office. Ensure it is clean, dry, and has a
functional screw-top cap.[5][6]
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o Pre-label Container: Before adding any waste, affix a hazardous waste label. Clearly write
the full chemical name: "Waste 4-Bromo-2-chlorotoluene”.[5]

o Transfer Waste: In a chemical fume hood, carefully pour the waste from your experimental
apparatus into the container using a funnel. Avoid splashing.

o Seal and Clean: Securely tighten the cap. Wipe the exterior of the container with a suitable
solvent to remove any external contamination.

» Log Waste: If required by your institution, log the amount of waste added to the container.

o Store Safely: Place the container in a designated satellite accumulation area that is cool, dry,
and well-ventilated.[2][4] Ensure it is stored in secondary containment to prevent spills.

Protocol 2: Small Spill Clean-up (<100 mL)

o Alert and Secure: Immediately alert others in the lab. Restrict access to the spill area.

o Ventilate & Eliminate Ignition Sources: Ensure the area is well-ventilated. Turn off any nearby
hot plates, stirrers, or other potential ignition sources.[2][4]

o Don PPE: Put on safety goggles, chemical-resistant gloves, and a lab coat.[2]

o Contain Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, kitty litter, or
sand).[4]

o Collect Waste: Once the liquid is fully absorbed, use non-sparking scoops or tools to
carefully collect the material.[2]

o Package Waste: Place the collected absorbent material and any contaminated items (e.g.,
gloves, wipes) into a heavy-duty plastic bag or a designated solid hazardous waste
container. Label it as "Debris contaminated with 4-Bromo-2-chlorotoluene”.

o Decontaminate Area: Wipe the spill surface with a cloth dampened with a suitable solvent
(e.g., acetone), followed by soap and water. Place the cleaning materials with the other spill
waste.
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e Dispose: Seal the waste container/bag and manage it as hazardous waste according to your
institutional procedures.

Mandatory Visualization
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Waste Disposal Workflow

Waste Generation:
4-Bromo-2-chlorotoluene

Is the waste a
halogenated organic?

Segregate as Follow protocol for
Halogenated Waste non-halogenated waste

i

Use Designated Labeled
Waste Container

l

Store Safely in
Secondary Containment

l

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

4 Hazard Identification and Mitigation h
Primary Hazards Mitigation Measures (PPE)
(4—8romo—2—ch|orotolueneH )—»( )
- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 4-Bromo-2-
chlorotoluene Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273142#safe-disposal-of-4-bromo-2-chlorotoluene-
waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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